![molecular formula C13H17BrN2O4 B6245629 (2S)-3-(4-bromopyridin-2-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid CAS No. 2408935-81-7](/img/no-structure.png)
(2S)-3-(4-bromopyridin-2-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid
Overview
Description
(2S)-3-(4-bromopyridin-2-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid, commonly known as 2S-BBPA, is an organic compound with a wide range of applications in scientific research. It is a brominated pyridine derivative and is used as a building block for the synthesis of other organic compounds. The compound has been studied extensively for its potential use in drug discovery, medicinal chemistry, and enzymology.
Mechanism of Action
The mechanism of action of 2S-BBPA is not fully understood. However, it is thought to act as an inhibitor of acetylcholinesterase by forming a covalent bond with the active site of the enzyme. This prevents the enzyme from catalyzing the breakdown of acetylcholine, leading to an increase in acetylcholine levels in the nervous system.
Biochemical and Physiological Effects
2S-BBPA has been studied for its potential effects on biochemical and physiological processes. It has been shown to inhibit the enzyme acetylcholinesterase, leading to an increase in acetylcholine levels in the nervous system. This can lead to an increase in cognitive function and memory. It has also been shown to have anti-inflammatory and antioxidant properties, which may be beneficial for the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
2S-BBPA has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, with a high yield of the desired product. Additionally, it is relatively stable and can be stored for long periods of time without significant degradation. However, it is also toxic and can cause irritation to the skin and eyes. Furthermore, it is a strong inhibitor of acetylcholinesterase and can have significant effects on the nervous system.
Future Directions
The potential applications of 2S-BBPA are vast and there are many potential future directions that could be explored. These include further studies into the mechanism of action of the compound, as well as its potential applications in drug discovery and medicinal chemistry. Additionally, studies could be conducted to investigate its potential effects on biochemical and physiological processes, such as inflammation and oxidative stress. Furthermore, research could also be conducted to explore its potential as a building block for the synthesis of other organic compounds.
Synthesis Methods
2S-BBPA is synthesized via a two-step reaction sequence involving a nucleophilic aromatic substitution and an esterification reaction. The first step involves the substitution of a bromine atom for the hydrogen atom of the pyridine ring using sodium bromide as the nucleophile. The second step involves the esterification of the carboxylic acid group with tert-butyl alcohol using a strong acid catalyst. This reaction produces the desired product in high yields.
Scientific Research Applications
2S-BBPA has been used in a variety of scientific research applications. It is used as a potent inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. This makes it useful for studying the effects of acetylcholine on the nervous system. It has also been used to study the effects of brominated compounds on the environment. Furthermore, it has been used as a building block for the synthesis of other organic compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-3-(4-bromopyridin-2-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid involves the protection of the amine group, bromination of the pyridine ring, and coupling of the protected amine with the brominated pyridine. The tert-butoxycarbonyl (Boc) group is used to protect the amine group, which is later removed to reveal the free amine for coupling. The bromination of the pyridine ring is achieved using a brominating agent such as N-bromosuccinimide (NBS). The coupling of the protected amine with the brominated pyridine is achieved using a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP).", "Starting Materials": [ "2-aminopropanoic acid", "tert-butyl chloroformate", "4-bromopyridine", "N-bromosuccinimide (NBS)", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "diethyl ether", "dichloromethane", "triethylamine", "methanol", "water" ], "Reaction": [ "Protection of the amine group: 2-aminopropanoic acid is reacted with tert-butyl chloroformate in the presence of triethylamine to form the Boc-protected amine.", "Bromination of the pyridine ring: 4-bromopyridine is reacted with N-bromosuccinimide (NBS) in the presence of methanol to form the brominated pyridine.", "Coupling of the protected amine with the brominated pyridine: The Boc-protected amine is coupled with the brominated pyridine using N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) as a catalyst in dichloromethane. The reaction mixture is then washed with water and diethyl ether to obtain the desired product, (2S)-3-(4-bromopyridin-2-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid." ] } | |
CAS RN |
2408935-81-7 |
Molecular Formula |
C13H17BrN2O4 |
Molecular Weight |
345.2 |
Purity |
95 |
Origin of Product |
United States |
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